Cas no 2294-88-4 (3-Butyl-1H-indene)

• Product Name: 3-Butyl-1H-indene
• CAS No: 2294-88-4
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 2836829
• PubChem ID: 13330204
• Update Time: 2025-04-21

3-Butyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2294-88-4
• DTXSID80537046
• DTXCID80487835
• 3-Butyl-1H-indene

• Inchi： 1S/C13H16/c1-2-3-6-11-9-10-12-7-4-5-8-13(11)12/h4-5,7-9H,2-3,6,10H2,1H3
• InChI Key： XSXQCNPTMDUCFF-UHFFFAOYSA-N
• SMILES： C1(=CCC2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 172.125200510Da
• Monoisotopic Mass: 172.125200510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų